Cas no 253688-61-8 (Desmethyl Bosentan-d4)

• Product Name: Desmethyl Bosentan-d4
• CAS No: 253688-61-8
• MF: C₂₆H₂₇N₅O₆S
• MW: 537.58748459816
• CID: 825405
• PubChem ID: 6426756
• Update Time: 2025-04-19

Desmethyl Bosentan-d4 Chemical and Physical Properties

Names and Identifiers

• Desmethyl Bosentan
• Desmethyl Bosentan-d4
• 4-tert-butyl-N-[6-(2-hydroxyethoxy)-5-(2-hydroxyphenoxy)-2-pyrimidin-2-ylpyrimidin-4-yl]benzenesulfonamide
• J-015961
• SCHEMBL7796731
• AKOS030240417
• BDBM50532572
• UNII-N373R7N42R
• 4-(1,1-DIMETHYLETHYL)-N-(6-(2-HYDROXYETHOXY)-5-(2-HYDROXYPHENOXY)(2,2'-BIPYRIMIDIN)-4-YL)BENZENESULFONAMIDE
• BOSENTAN METABOLITE, RO 47-8634
• NS00116369
• HY-145516
• 4-(tert-Butyl)-N-(6-(2-hydroxyethoxy)-5-(2-hydroxyphenoxy)-[2,2'-bipyrimidin]-4-yl)benzenesulfonamide
• BENZENESULFONAMIDE, 4-(1,1-DIMETHYLETHYL)-N-(6-(2-HYDROXYETHOXY)-5-(2-HYDROXYPHENOXY)(2,2'-BIPYRIMIDIN)-4-YL)-
• 4-(1,1-Dimethylethyl)-N-[6-(2-hydroxyethoxy)-5-(2-hydroxyphenoxy)[2,2'-bipyrimidin]-4-yl]benzenesulfonamide
• Ro 47-8634
• DEMETHOXYBOSENTAN
• 4-(1,1-Dimethylethyl)-N-[6-(2-hydroxyethoxy)-5-(2-hydroxyphenoxy)[2,2'-bipyrimidin]-4-yl]benzenesulfonamide; Ro 47-8634; Bosentan O-Desmethyl Impurity; 4-(1,1-Dimethylethyl)-N-[6-(2-hydroxyethoxy)-5-(2-hydroxyphenoxy); [2,2'-Bipyrimidin]-4-yl]benzenesulfonamide;
• CHEMBL3956076
• CS-0375611
• 4-tert-butyl-N-(6-(2-hydroxy-ethoxy)-5-(2-hydroxy-phenoxy)-2,2'-bipyrimidin-4-yl)-benzenesulfonamide
• 253688-61-8
• DTXSID10423786
• Ro-47-8634
• N373R7N42R

• Inchi： 1S/C26H27N5O6S/c1-26(2,3)17-9-11-18(12-10-17)38(34,35)31-22-21(37-20-8-5-4-7-19(20)33)25(36-16-15-32)30-24(29-22)23-27-13-6-14-28-23/h4-14,32-33H,15-16H2,1-3H3,(H,29,30,31)
• InChI Key： STTLKJGYAWXIPP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)(C)C)(NC1C(=C(N=C(C2N=CC=CN=2)N=1)OCCO)OC1C=CC=CC=1O)(=O)=O

Computed Properties

• Exact Mass: 537.16800
• Monoisotopic Mass: 537.16820477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 165Ų

Experimental Properties

• PSA: 165.03000
• LogP: 5.05470